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Compound of Interest

Compound Name: dsa8

Cat. No.: B1663357 Get Quote

This guide provides crucial safety and logistical information for handling the laboratory reagent

identified as DSA, based on the Safety Data Sheet (SDS) provided by ScyTek Laboratories,

Inc. These protocols are intended for researchers, scientists, and drug development

professionals to ensure safe operational and disposal procedures.

Hazard Identification and Classification
The reagent DSA is classified under the Globally Harmonized System (GHS) with the following

hazards:

Hazard Classification Category Hazard Statement

Serious Eye Irritation 2A
H319: Causes serious eye

irritation[1]

Skin Irritation 2 H315: Causes skin irritation[1]

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[1]

Acute Toxicity (Oral) -
H303: May be harmful if

swallowed[1]

Signal Word: Danger[1]
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Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory to

minimize exposure and ensure personal safety.

Protection Type Requirement Specification

Eye/Face Protection Required Safety glasses or goggles[1]

Skin Protection Required Protective clothing[1]

Hand Protection Required

Chemical resistant gloves.

Consult the glove

manufacturer for specific

material and thickness

recommendations[1]

Respiratory Protection Required

Avoid breathing vapors. Use a

NIOSH/MSHA approved

breathing apparatus[1]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of the reagent and

preventing hazardous situations.

Handling:

Avoid contact with skin and eyes.

Do not breathe fumes, mists, vapors, or spray.

Keep away from heat, flames, ignition sources, and reactive materials[1][2].

Avoid direct sunlight and static electricity[1].

Do not eat, drink, or smoke when using this product.

Storage:
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Store in a cool, dry, well-ventilated place and out of direct sunlight[2].

Keep containers closed when not in use[2][3].

Store away from foodstuffs and incompatible materials[2]. Incompatible materials include

chromic anhydride and magnesium[1].

Store in a closed container and, if necessary, store locked up[3].

Emergency and First Aid Procedures
Immediate and appropriate response to accidental exposure is critical.

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention if symptoms

worsen[1].

Skin Contact

Remove immediately all contaminated clothing.

Rinse skin with water. Wash contaminated

clothing before reuse[3].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician[3].

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Get

immediate medical attention[1].

Spill and Disposal Plan
In the event of a spill, containment and cleanup must be performed safely and effectively.

Spill Containment:
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Wear appropriate PPE, including chemical-resistant clothing, gloves, eye protection, and a

NIOSH/MSHA approved breathing apparatus[1].

Keep material away from heat, flame, ignition sources, and reactive materials[1].

Prevent the product from entering drains[1].

Wipe up or absorb the spill using an inert absorbent material[1].

Disposal:

Place the absorbed material into a suitable waste container for disposal[1].

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations[3][4].

Visualized Workflows
The following diagrams illustrate the standard operating procedure for handling DSA and the

workflow for emergency response in case of a spill.
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Standard Operating Procedure for Handling DSA

1. Hazard Assessment &
PPE Donning

2. Chemical Handling
(in ventilated area)

Ensure proper ventilation

3. Storage
(cool, dry, sealed)

After use

4. Waste Disposal
(approved containers)

For waste

5. Decontaminate Work Area
& Remove PPE

Post-procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of DSA reagent.
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DSA Spill Emergency Response

Spill Occurs

1. Evacuate & Alert Others

2. Don Appropriate PPE

3. Contain Spill
(use inert absorbent)

4. Collect & Place in
Waste Container

5. Decontaminate Area

6. Dispose of Waste
(per regulations)

Click to download full resolution via product page

Caption: Emergency procedure for a DSA reagent spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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